Cas no 605-39-0 (2,2'-Dimethylbiphenyl)

• Product Name: 2,2'-Dimethylbiphenyl
• CAS No: 605-39-0
• MF: C₁₄H₁₄
• MW: 182.260963916779
• MDL: MFCD00048075
• CID: 516489
• PubChem ID: 87568190
• Update Time: 2025-10-25

2,2'-Dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2'-dimethyl-
• 1-methyl-2-(2-methylphenyl)benzene
• 2,2'-Dimethylbiphenyl
• 2,2'-Dimethylbiphenyl Solution
• 1-(2-methylphenyl)-2-methylbenzene
• 1,1'-Biphenyl,2,2'-dimethyl
• 1-Methyl-2-(2'-methylphenyl)benzene
• 2,2'-Bitolyl
• 2,2'-dimethyl-1,1'-biphenyl
• 2,2-Dimethylbiphenyl1000µg
• 2,2'-Ditolyl
• dimethyl-biphenyl
• o,o'-Bitoluene
• o,o'-Bitolyl
• 1,1'-Biphenyl, 2,2'-dimethyl-
• P9P5OL2E2J
• ABMKWMASVFVTMD-UHFFFAOYSA-N
• bitolyl
• bitoluene
• NSC90724
• o,o'-Bitolyl (8CI)
• 2,2'-Dimethyl biphenyl
• [aR,(?)]-o,o'-Bitolyl
• ABMKWMASVFVTMD-UHFFFAOYSA-
• NSC-90724
• SY052246
• UNII-P9P5OL2E2J
• 1,1'-Binaphthalene, 2,2'-dimethyl-, (1S)-
• NSC 90724
• DTXSID7060540
• CS-0152961
• D1717
• AS-65015
• 2,2 inverted exclamation mark -Dimethylbiphenyl
• AKOS015842369
• InChI=1/C14H14/c1-11-7-3-5-9-13(11)14-10-6-4-8-12(14)2/h3-10H,1-2H3
• NS00096163
• 2,2'-Dimethylbiphenyl, 97%
• 2,2/'-Dimethylbiphenyl
• 605-39-0
• 32587-64-7
• MFCD00048075

• MDL： MFCD00048075
• Inchi： 1S/C14H14/c1-11-7-3-5-9-13(11)14-10-6-4-8-12(14)2/h3-10H,1-2H3
• InChI Key： ABMKWMASVFVTMD-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 182.11000
• Monoisotopic Mass: 182.109550447 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0
• Molecular Weight: 182.26

Experimental Properties

• Color/Form: Not available
• Density: 0.989 g/mL at 25 °C(lit.)
• Melting Point: 18°C
• Boiling Point: 259°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.5745(lit.)
• PSA: 0.00000
• LogP: 3.97040
• Solubility: Not available

2,2'-Dimethylbiphenyl Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,2'-Dimethylbiphenyl

Comprehensive Overview of 2,2'-Dimethylbiphenyl (CAS No. 605-39-0): Properties, Applications, and Industry Insights

2,2'-Dimethylbiphenyl (CAS No. 605-39-0) is a specialized organic compound belonging to the biphenyl family, characterized by two methyl groups attached to the 2 and 2' positions of the biphenyl backbone. This structural configuration imparts unique chemical and physical properties, making it a valuable intermediate in various industrial and research applications. The compound is often referred to by its systematic name, 2,2'-dimethyl-1,1'-biphenyl, or its CAS registry number, 605-39-0, which are critical identifiers for researchers and procurement specialists.

In recent years, the demand for 2,2'-Dimethylbiphenyl has surged due to its role in the synthesis of advanced materials, including liquid crystals, polymers, and pharmaceutical intermediates. Its thermal stability and solubility in organic solvents make it a preferred choice for high-performance applications. Users frequently search for terms like "2,2'-Dimethylbiphenyl synthesis", "CAS 605-39-0 suppliers", and "biphenyl derivatives applications", reflecting growing interest in its versatility and commercial availability.

From an environmental perspective, 2,2'-Dimethylbiphenyl is often discussed in the context of green chemistry and sustainable manufacturing. Researchers are exploring its potential as a building block for biodegradable polymers, aligning with global trends toward eco-friendly materials. Keywords such as "sustainable biphenyl derivatives" and "green chemistry intermediates" highlight this emerging focus. Additionally, its low toxicity profile compared to other aromatic compounds makes it a safer alternative for laboratory and industrial use.

The compound's spectroscopic properties, including NMR and IR data, are well-documented, aiding in quality control and analytical workflows. Laboratories frequently query "2,2'-Dimethylbiphenyl NMR spectrum" or "CAS 605-39-0 analytical methods" to ensure precise characterization. Its crystalline structure and melting point (typically around 45–50°C) further facilitate its handling and purification processes.

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Market trends indicate that 2,2'-Dimethylbiphenyl is gaining traction in the electronics industry, where it is used in the production of organic semiconductors and conductive polymers. Queries like "biphenyl derivatives in electronics" and "CAS 605-39-0 for OLEDs" reflect this niche application. Its compatibility with thin-film technologies and stability under electrical stress make it a promising candidate for next-generation displays and sensors.

For procurement professionals, understanding the global supply chain of 2,2'-Dimethylbiphenyl is essential. Keywords such as "high-purity 2,2'-Dimethylbiphenyl suppliers" and "CAS 605-39-0 pricing trends" are frequently searched to navigate sourcing challenges. Regulatory compliance, including REACH and TSCA certifications, is another critical consideration, ensuring seamless international trade.

In summary, 2,2'-Dimethylbiphenyl (CAS No. 605-39-0) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and electronics. Its chemical robustness, coupled with evolving industrial needs, positions it as a compound of enduring significance. By addressing user queries and industry trends, this overview aims to bridge knowledge gaps and foster informed decision-making for stakeholders.